Cas no 2171165-17-4 ((2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid)
(2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid
- (2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-hydroxypropanoic acid
- EN300-1475545
- 2171165-17-4
-
- Inchi: 1S/C25H30N2O6/c1-2-3-8-16(13-23(29)27-22(14-28)24(30)31)26-25(32)33-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21-22,28H,2-3,8,13-15H2,1H3,(H,26,32)(H,27,29)(H,30,31)/t16-,22-/m1/s1
- InChI Key: MRLHVBDQWKQNGY-OPAMFIHVSA-N
- SMILES: O(C(N[C@@H](CC(N[C@@H](C(=O)O)CO)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.21038668g/mol
- Monoisotopic Mass: 454.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 125Ų
(2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1475545-0.05g |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-hydroxypropanoic acid |
2171165-17-4 | 0.05g |
$2306.0 | 2023-06-06 | ||
| Enamine | EN300-1475545-0.1g |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-hydroxypropanoic acid |
2171165-17-4 | 0.1g |
$2415.0 | 2023-06-06 | ||
| Enamine | EN300-1475545-0.25g |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-hydroxypropanoic acid |
2171165-17-4 | 0.25g |
$2525.0 | 2023-06-06 | ||
| Enamine | EN300-1475545-0.5g |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-hydroxypropanoic acid |
2171165-17-4 | 0.5g |
$2635.0 | 2023-06-06 | ||
| Enamine | EN300-1475545-1.0g |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-hydroxypropanoic acid |
2171165-17-4 | 1g |
$2745.0 | 2023-06-06 | ||
| Enamine | EN300-1475545-2.5g |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-hydroxypropanoic acid |
2171165-17-4 | 2.5g |
$5380.0 | 2023-06-06 | ||
| Enamine | EN300-1475545-5.0g |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-hydroxypropanoic acid |
2171165-17-4 | 5g |
$7961.0 | 2023-06-06 | ||
| Enamine | EN300-1475545-10.0g |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-hydroxypropanoic acid |
2171165-17-4 | 10g |
$11805.0 | 2023-06-06 | ||
| Enamine | EN300-1475545-50mg |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-hydroxypropanoic acid |
2171165-17-4 | 50mg |
$2306.0 | 2023-09-29 | ||
| Enamine | EN300-1475545-100mg |
(2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-hydroxypropanoic acid |
2171165-17-4 | 100mg |
$2415.0 | 2023-09-29 |
(2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid
Chemical Compound CAS No. 2171165-17-4: (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic Acid
The compound with CAS number 2171165-17-4, named as (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid, is a highly specialized amino acid derivative. This compound belongs to the class of amino acids with stereochemically defined centers, making it particularly valuable in the fields of peptide synthesis, drug discovery, and biotechnology. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group indicates its potential use in solid-phase synthesis, where precise control over peptide assembly is crucial.
Recent advancements in peptide chemistry have highlighted the importance of stereo-specific amino acids like this compound. Researchers have demonstrated that the stereochemistry at the alpha-carbon plays a pivotal role in determining the biological activity and stability of peptides. The (2R) and (3R) configurations in this molecule ensure a specific spatial arrangement, which is essential for interactions with target proteins or enzymes. This makes it a promising candidate for applications in enzyme inhibition studies and structure-based drug design.
The synthesis of this compound involves multi-step processes, including asymmetric synthesis to achieve the desired stereochemistry. Techniques such as chiral resolution and enantioselective catalysis have been employed to produce high-purity enantiomers. The incorporation of the Fmoc group allows for efficient protection-deprotection strategies during peptide assembly, minimizing side reactions and enhancing yield.
In terms of biological applications, this compound has shown potential in modulating protein-protein interactions. Studies have indicated that peptides derived from this amino acid can act as inhibitors of key signaling pathways, offering therapeutic potential in diseases such as cancer and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to bind to specific receptors with high affinity, suggesting its role in drug development.
The structural features of this compound also make it a valuable tool in analytical chemistry. Its distinct UV absorption properties due to the Fmoc group enable easy monitoring during purification processes. Additionally, its hydroxyl group provides opportunities for further functionalization, such as conjugation with other biomolecules or incorporation into larger macromolecular structures.
From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Green chemistry principles have been integrated into its production process, including the use of recyclable solvents and energy-efficient reaction conditions. This aligns with current trends toward sustainable chemical practices.
In conclusion, CAS No. 2171165-17-4 represents a significant advancement in peptide chemistry and amino acid derivatives. Its unique stereochemistry, functional groups, and versatile applications position it as a critical component in modern drug discovery and biotechnological research. As ongoing studies continue to explore its potential, this compound is expected to play an increasingly important role in addressing complex biological challenges.
2171165-17-4 ((2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)